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Compound of Interest

(5-Bromopyridin-2-yl)
Compound Name: _
(morpholino)methanone

Cat. No.: B1294229

For Immediate Reference: Treat (5-Bromopyridin-2-yl)(morpholino)methanone and any
contaminated materials as hazardous waste. Due to its chemical structure containing a
brominated pyridine and a morpholine moiety, this compound requires careful handling and
disposal in accordance with institutional and regulatory guidelines for hazardous chemical
waste.

Proper disposal is a critical component of laboratory safety and environmental responsibility.
This guide provides detailed procedures for the safe disposal of (5-Bromopyridin-2-yl)
(morpholino)methanone, ensuring the safety of laboratory personnel and compliance with
regulations.

Hazard Assessment and Waste Segregation

(5-Bromopyridin-2-yl)(morpholino)methanone, while specific toxicological data is not readily
available, should be handled with caution. The presence of a brominated aromatic ring
suggests it should be classified as a halogenated organic compound.[1] Morpholine and its
derivatives can be flammable, corrosive, and toxic.[2][3] Therefore, all waste containing this
compound must be segregated as hazardous waste.

Key Principles for Handling:

» Never dispose of this chemical down the sink or in regular trash.[4]
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e Avoid evaporation as a method of disposal.[5]

o Use appropriate personal protective equipment (PPE), including chemical-resistant gloves,
safety goggles, and a lab coat, when handling the compound and its waste.

**Step-by-Step Disposal Protocol

1. Waste Collection:
» Liquid Waste: Collect all solutions containing (5-Bromopyridin-2-yl)
(morpholino)methanone in a dedicated, properly labeled, and sealed container for

halogenated organic waste.[1][6] Do not mix with non-halogenated waste.[1] The container
should be made of a compatible material with a secure screw cap.[5]

¢ Solid Waste: Any solid waste contaminated with the compound, such as contaminated silica
gel, filter paper, gloves, and weighing boats, must be collected in a separate, clearly labeled
container for solid hazardous waste.[1][7]

o Sharps: Contaminated sharps, such as needles or broken glassware, should be placed in a
designated puncture-resistant sharps container.[8]

2. Waste Storage:

« All waste containers must be stored in a designated and well-ventilated "Satellite
Accumulation Area" (SAA) within the laboratory.[5][9]

o Ensure containers are kept tightly closed except when adding waste.[4][5]

o Properly label all waste containers with "Hazardous Waste," the full chemical name, and the
associated hazards.[7] The date when waste is first added to the container should also be
recorded.[7]

3. Disposal of Empty Containers:

o Empty containers that held (5-Bromopyridin-2-yl)(morpholino)methanone must be
decontaminated before disposal.
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» Triple rinse the container with a suitable solvent (e.g., acetone or ethanol). Each rinse should
use a volume of solvent equal to about 5% of the container's volume.[4]

o Collect the rinseate as hazardous liquid waste in the designated halogenated organic waste
container.[4]

« After triple rinsing, deface or remove all chemical labels from the container and remove the
cap before disposing of it as regular trash.[4]

4. Requesting Waste Pickup:

e Once a waste container is full or ready for disposal, submit a waste collection request to your
institution's Environmental Health and Safety (EHS) or equivalent department.[4]

Quantitative Data Summary

While specific quantitative data for (5-Bromopyridin-2-yl)(morpholino)methanone was not
found in the provided search results, the following table outlines general quantitative guidelines
for hazardous waste accumulation in a laboratory setting, which should be adhered to.

Parameter Guideline Source

Maximum Liquid Hazardous

) 55 gallons 9]
Waste in SAA

Maximum Acutely Toxic Waste

1 quart (liquid) or 1 kg (solid 9
i SAA quart (liquid) g (solid) (]

Container Headspace At least one-inch [5]

Storage Time for Partially

. _ _ Upto 1 year [5]
Filled Containers in SAA

Time to Remove Full Container

Within 3 days [5]
from SAA

Experimental Workflow for Disposal
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Below is a visual representation of the proper disposal workflow for (5-Bromopyridin-2-yl)
(morpholino)methanone.
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Figure 1: Disposal Workflow for (5-Bromopyridin-2-yl)(morpholino)methanone

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safe Disposal of (5-Bromopyridin-2-yl)
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at: [https://lwww.benchchem.com/product/b1294229#5-bromopyridin-2-yl-morpholino-
methanone-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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